![molecular formula C18H17N3O2S B2742750 2-(benzyloxy)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide CAS No. 2034498-32-1](/img/structure/B2742750.png)
2-(benzyloxy)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide
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Description
2-(benzyloxy)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide, also known as BTPMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Novel Compound Synthesis and Structural Analysis
Unexpected Synthesis and Characterization : A study reported the synthesis and characterization of novel compounds, including their crystal structures and theoretical parameters through density functional theory (DFT). The intermolecular interactions and crystal packing were rationalized using Hirshfeld surface analysis, highlighting the compound's potential in various scientific applications (Sebhaoui et al., 2020).
Coordination Complexes and Antioxidant Activity : Research on pyrazole-acetamide derivatives led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. The study explored the effect of hydrogen bonding on self-assembly processes and evaluated the antioxidant activity of these complexes, indicating their potential in medicinal chemistry (Chkirate et al., 2019).
Antimicrobial and Antitumor Activity
Synthetic Approach and Bioactivity : The synthesis of new heterocycles incorporating a thiadiazole moiety was examined for their insecticidal properties against the cotton leafworm, showcasing the chemical's versatility in creating compounds with potential biological activities (Fadda et al., 2017).
Antimicrobial Profile of Newer Derivatives : A study focused on the synthesis, characterization, and antimicrobial activities of new Schiff bases and thiazolidinone derivatives, emphasizing the compound's relevance in developing new antimicrobial agents (Fuloria et al., 2014).
Chemical Properties and Mechanisms
Silylation and Heterocycle Formation : Research into the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes led to the formation of benzoxazasiloles and cyclic benzodioxazasilepines, contributing to our understanding of chemical reactions and properties related to similar compounds (Lazareva et al., 2017).
properties
IUPAC Name |
2-phenylmethoxy-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c22-17(12-23-11-14-4-2-1-3-5-14)21-10-16-18(20-8-7-19-16)15-6-9-24-13-15/h1-9,13H,10-12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYZYWTRAIJKLOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC(=O)NCC2=NC=CN=C2C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzyloxy)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide |
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